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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to understanding and troubleshooting the long-term
dimensional stability of Sybraloy amalgam.

Frequently Asked Questions (FAQs)

Q1: What is Sybraloy and why is its dimensional stability important?

Al: Sybraloy is a high-copper dental amalgam alloy manufactured by Kerr Dental.[1] Like all
dental restorative materials, its dimensional stability is crucial for the long-term success of a
restoration. Dimensional changes, such as contraction or expansion after placement, can lead
to gaps at the restoration margin, postoperative sensitivity, and an increased risk of secondary
caries.[2][3] Creep, the gradual deformation of the material under stress, can also lead to
marginal breakdown and restoration failure over time.[2][3]

Q2: How does Sybraloy's composition contribute to its dimensional stability?

A2: Sybraloy is a high-copper amalgam, a class of dental alloys known for improved
mechanical properties and corrosion resistance compared to traditional low-copper amalgams.
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[2][4] High-copper formulations are designed to minimize the formation of the gamma-2 (y2)
phase (Sn8Hg), which is the weakest and most corrosion-prone phase in set amalgam.[5] By
minimizing or eliminating the y2 phase, high-copper amalgams like Sybraloy exhibit lower
creep and better marginal integrity.[5][6]

Q3: What are the typical values for dimensional change and creep for high-copper amalgams
like Sybraloy?

A3: While specific long-term quantitative data for Sybraloy is not readily available in published
literature, high-copper amalgams are known for their low creep values.[7] Studies have shown
that amalgams such as Sybraloy exhibit low static creep and high compressive strength.[7]
According to ADA Specification No. 1, the maximum allowable creep for a dental amalgam is
3%.[2] High-copper amalgams generally have creep values well below this limit.[2] Dimensional
change during setting is also minimal, with most modern amalgams showing a slight
contraction or expansion within the clinically acceptable range of £20 um/cm.[2]

Q4: What factors can influence the dimensional stability of a Sybraloy restoration during an
experiment?

A4: Several factors related to manipulation can affect the final dimensional stability of the
amalgam:

e Mercury-to-Alloy Ratio: An incorrect ratio can lead to increased creep and dimensional
change.[8]

 Trituration (Mixing): Both under-trituration and over-trituration can negatively impact the
physical properties of the amalgam.[8]

« Condensation: Proper condensation technique is critical to minimize porosity and ensure a
dense restoration with optimal strength and low creep.[8]

e Moisture Contamination: For zinc-containing amalgams, moisture contamination during
placement can lead to delayed expansion.[2]
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Issue

Potential Cause

Recommended Action

Marginal ditching or fracture in

an aged sample

High creep due to improper
manipulation (e.g., incorrect
mercury/alloy ratio, over/under

trituration).

Review and standardize the
trituration and condensation
protocols. Ensure the
manufacturer's instructions for
Sybraloy are strictly followed.

Post-setting expansion of the

restoration

Delayed expansion due to
moisture contamination during
placement (if the alloy contains

zinc).

Use a rubber dam or other
isolation techniques to ensure
a dry working field during the

entire restorative procedure.

Evidence of significant

contraction (gap formation)

Improper condensation leading
to porosity, or an incorrect

alloy-to-mercury ratio.

Optimize condensation
pressure and technique to
ensure a dense, well-adapted
restoration. Verify the correct
alloy and mercury proportions

are being used.

Inconsistent dimensional

stability results across samples

Variability in experimental

procedures.

Standardize all manipulation
variables, including trituration
time and speed, condensation
pressure and time, and
storage conditions of the

samples.

Data Presentation

While specific long-term quantitative data for Sybraloy is limited in publicly available literature,
the following table summarizes the general physical properties of high-copper amalgams based
on established standards and comparative studies.

Table 1: General Physical Properties of High-Copper Dental Amalgams
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Property Typical Value/Range Reference
Creep (ADA Spec. #1) <1.0% [2]
Static Creep Low [7]
Dimensional Change (24

-10 to +5 pm/cm [2]
hours)
Compressive Strength (1 hour) >80 MPa [5]
Compressive Strength (24

> 300 MPa [5]

hours)

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the dimensional
stability of dental amalgams, based on American Dental Association (ADA) and International
Organization for Standardization (ISO) standards.

Dimensional Change Measurement (Based on ADA
Specification No. 1/ ISO 1559)

Objective: To measure the linear dimensional change of an amalgam specimen during the first
24 hours after trituration.

Methodology:
e Specimen Preparation:
o Triturate the Sybraloy amalgam capsule according to the manufacturer's instructions.

o Immediately condense the mixed amalgam into a cylindrical mold (typically 4 mm in
diameter and 8 mm in height) using a standardized condensation technique and pressure.

o Remove the specimen from the mold after a specified time (e.g., 90 seconds from the start
of trituration).

¢ Measurement:
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o Place the specimen in a measuring instrument, such as a micrometer or a dilatometer,
capable of detecting dimensional changes with high precision.

o Record the initial length of the specimen at a specific time point (e.g., 5 minutes after the
start of trituration).

o Maintain the specimen at a constant temperature of 37°C.

o Record the length of the specimen periodically over 24 hours.

e Calculation:

o The dimensional change at any given time is calculated as the change in length divided by
the initial length, expressed as a percentage or in micrometers per centimeter (um/cm).

Creep Test (Based on ADA Specification No. 1/ I1SO
1559)

Objective: To determine the permanent deformation of a set amalgam specimen under a
constant compressive stress.

Methodology:
e Specimen Preparation:

o Prepare cylindrical specimens of Sybraloy amalgam as described for the dimensional
change measurement.

o Store the specimens at 37°C for 7 days to allow for complete setting.
e Measurement:
o Measure the initial length of the 7-day old specimen.

o Place the specimen in a creep testing apparatus and apply a constant compressive stress
of 36 MPa.

o Maintain the temperature at 37°C.
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o Record the length of the specimen at 1 hour and 4 hours after the application of the load.

¢ Calculation:

o Creep is calculated as the percentage decrease in length between the 1-hour and 4-hour
measurements relative to the initial length.

Visualizations
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Caption: Workflow for Dimensional Change Measurement.
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Caption: Factors Influencing Amalgam Dimensional Stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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